Cas no 30148-29-9 (2-(furan-2-carbonyl)-1-methyl-1H-imidazole)

• Product Name: 2-(furan-2-carbonyl)-1-methyl-1H-imidazole
• CAS No: 30148-29-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD08444321
• CID: 1444900
• PubChem ID: 12325278
• Update Time: 2025-11-04

2-(furan-2-carbonyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-furanyl(1-methyl-1H-imidazol-2-yl)-
• 2-FURYL(1-METHYL-1H-IMIDAZOL-2-YL)METHANONE
• furan-2-yl-(1-methylimidazol-2-yl)methanone
• (Furan-2-yl)(1-methyl-1H-imidazol-2-yl)methanone
• AKOS001274481
• MFCD08444321
• furan-2-yl(1-methyl-1H-imidazol-2-yl)methanone
• 2-(furan-2-carbonyl)-1-methyl-1H-imidazole
• G34239
• EN300-24766
• DTXSID70489404
• 2-furyl(1-methyl-1H-imidazol-2-yl)methanone, AldrichCPR
• CS-0242336
• Z86499943
• 30148-29-9
• STK693834

• MDL： MFCD08444321
• Inchi： 1S/C9H8N2O2/c1-11-5-4-10-9(11)8(12)7-3-2-6-13-7/h2-6H,1H3
• InChI Key： LTOLEXCOQNYRSH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48.03

Additional information on 2-(furan-2-carbonyl)-1-methyl-1H-imidazole

Comprehensive Overview of 2-(Furan-2-carbonyl)-1-methyl-1H-imidazole (CAS No. 30148-29-9)

2-(Furan-2-carbonyl)-1-methyl-1H-imidazole (CAS No. 30148-29-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a furan ring linked to a 1-methyl-1H-imidazole moiety via a carbonyl group, making it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive agents.

The growing interest in 2-(furan-2-carbonyl)-1-methyl-1H-imidazole aligns with the broader trend of leveraging heterocyclic compounds for therapeutic purposes. Recent studies highlight its role in modulating enzymatic activity, which is critical for targeting diseases like cancer and inflammatory disorders. Its CAS No. 30148-29-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and materials science.

From a synthetic perspective, 2-(furan-2-carbonyl)-1-methyl-1H-imidazole is synthesized through acylative coupling reactions, often involving furan-2-carboxylic acid derivatives. Its stability under physiological conditions makes it a promising candidate for prodrug development. Additionally, its low toxicity profile has spurred investigations into its use as a green chemistry alternative in industrial applications.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential binding affinity to protein targets. The rise of machine learning in chemistry has further accelerated its study, with researchers using QSAR models to predict its pharmacokinetic properties. This intersection of computational chemistry and experimental validation underscores its importance in modern research.

Environmental sustainability is another hot topic linked to CAS No. 30148-29-9. As industries seek eco-friendly solvents and catalysts, derivatives of 2-(furan-2-carbonyl)-1-methyl-1H-imidazole are being evaluated for their biodegradability. Its furan backbone, derived from renewable resources, aligns with the global push toward sustainable chemistry.

For researchers and manufacturers, understanding the spectroscopic properties of this compound is essential. Techniques like NMR and mass spectrometry are routinely employed to characterize its purity and structure. The compound’s UV-Vis absorption profile also makes it suitable for photocatalytic applications, a field gaining traction in renewable energy.

In summary, 2-(furan-2-carbonyl)-1-methyl-1H-imidazole (CAS No. 30148-29-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its integration into high-throughput screening platforms and sustainable industrial processes highlights its enduring relevance in scientific innovation.